Cas no 20420-86-4 (3-methyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one)

• Product Name: 3-methyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one
• CAS No: 20420-86-4
• MF: C₅H₅N₅O
• MW: 151.126099348068
• CID: 1393724
• PubChem ID: 135876278
• Update Time: 2025-10-19

3-methyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• 7H-1,2,3-Triazolo[4,5-d]pyrimidin-7-one, 3,4-dihydro-3-methyl-
• 3-methyl-2H-triazolo[4,5-d]pyrimidin-7-one
• 3-methyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one
• F2147-0411
• 3-Methyl-2,3-dihydro-7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one
• SCHEMBL4379222
• 3-methyl-6H-triazolo[4,5-d]pyrimidin-7-one
• 3-Methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one
• 3-Methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-ol
• Z1201628816
• G46842
• SB74928
• CS-0449507
• EN300-100434
• AKOS005207307
• DTXSID90652799
• 20420-86-4

• Inchi： 1S/C5H5N5O/c1-10-4-3(8-9-10)5(11)7-2-6-4/h2H,1H3,(H,6,7,11)
• InChI Key： BNVZNWHPIOKGRM-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=CN1)N(C)N=N2

Computed Properties

• Exact Mass: 151.04955
• Monoisotopic Mass: 151.04940980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• PSA: 72.17

Additional information on 3-methyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one

3-Methyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one (CAS No. 20420-86-4)

The compound 3-methyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one (CAS No. 20420-86-4) is a heterocyclic organic compound with a unique structure that combines pyrimidine and triazole moieties. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug design and materials science. The CAS No. 20420-86-4 serves as a unique identifier for this compound in chemical databases worldwide.

The molecular structure of 3-methyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one is characterized by a fused ring system consisting of a pyrimidine ring and a triazole ring. The presence of the methyl group at the 3-position introduces steric effects that can influence the compound's reactivity and stability. Recent studies have explored the synthesis of this compound through various methodologies, including condensation reactions and cyclization processes. These studies have highlighted the importance of optimizing reaction conditions to achieve high yields and purity.

One of the most promising applications of CAS No. 20420-86-4 lies in its potential as a building block for drug development. The compound's heterocyclic framework makes it an attractive candidate for designing bioactive molecules with specific pharmacological properties. For instance, researchers have investigated its ability to act as a kinase inhibitor or a modulator of ion channels. These findings underscore the importance of further exploring the biological activity of this compound.

In addition to its pharmacological applications, 3-methyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one has also been studied for its role in materials science. The compound's structural rigidity and ability to form stable complexes make it a potential candidate for applications in nanotechnology and advanced materials. Recent advancements in computational chemistry have enabled researchers to predict the electronic properties of this compound with greater accuracy.

The synthesis and characterization of CAS No. 20420-86-4 have been extensively documented in scientific literature. Researchers have employed techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to confirm the compound's structure and purity. These studies have provided valuable insights into the stereochemistry and reactivity of this compound.

Moreover, the environmental impact of 3-methyl-3H,6H,7H-[1,2